molecular formula C25H27NO2*C4H11N B612926 3226-96-6 CAS No. 3226-96-6

3226-96-6

Cat. No.: B612926
CAS No.: 3226-96-6
M. Wt: 373,5*73,14 g/mole
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Note: No direct information is available in the evidence. Hypothetical structure based on and .) A compound’s introduction typically includes:

  • Chemical identity: Molecular formula, molecular weight, structural class (e.g., organoboronic acid, metal complex).
  • Key properties: Solubility, logP, bioavailability, stability, and functional groups.
  • Applications: Catalytic, pharmaceutical, or industrial uses.

For example, compounds like 1046861-20-4 (a boronic acid derivative) are compared based on solubility, molecular weight, and synthetic accessibility . Similarly, 1761-61-1 (a brominated aromatic compound) is evaluated for reactivity and safety profiles .

Properties

CAS No.

 3226-96-6

Molecular Formula

 C25H27NO2*C4H11N

Molecular Weight

 373,5*73,14 g/mole

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

(Example framework using and ):

Property 3226-96-6 (Hypothetical) 1046861-20-4 1761-61-1
Molecular Formula (Not available) C₆H₅BBrClO₂ C₇H₅BrO₂
Molecular Weight (Not available) 235.27 g/mol 201.02 g/mol
Solubility (Not available) 0.24 mg/mL (ESOL: -2.99) 0.687 mg/mL (ESOL: -2.47)
LogP (XLOGP3) (Not available) 2.15 2.63 (estimated)
Synthetic Method (Not available) Pd-catalyzed coupling Catalyzed condensation
Applications (Not available) Suzuki-Miyaura catalysis Pharmaceutical intermediate

Functional Analogs

Functional comparisons might include:

  • Catalytic activity: For transition-metal complexes, ligand efficiency or turnover frequency.
  • Thermodynamic stability : Heat of reaction, decomposition thresholds .
  • Safety : Hazard statements (e.g., H302 for acute toxicity in 1761-61-1 ).

Research Findings and Gaps

(Example based on and ):

  • Key studies : Compare synthetic routes, spectroscopic data (e.g., NMR, XRD), and computational modeling.
  • Contradictions : Discrepancies in solubility or reactivity reported across studies.
  • Gaps: Limited data on long-term stability or environmental impact.

Notes on Limitations

  • Tables and properties above are illustrative, based on analogous compounds in and .
  • For definitive analysis, consult primary literature or chemical databases (e.g., CAS SciFinder, Web of Science).

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name *

Email *

Phone

Country

Product Name

Quantity *

Message